Cas no 883106-32-9 (N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide)
883106-32-9 structure
Product Name:N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide
CAS No:883106-32-9
MF:C15H11BrF3NO
MW:358.153153657913
CID:69249
PubChem ID:53401314
Update Time:2025-04-18
N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide
- DTXSID60694888
- 883106-32-9
-
- Inchi: 1S/C15H11BrF3NO/c1-20(13-8-3-2-7-12(13)16)14(21)10-5-4-6-11(9-10)15(17,18)19/h2-9H,1H3
- InChI Key: CMFRVNMHHWEFRG-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N(C)C(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 356.99800
- Monoisotopic Mass: 356.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 4.74450
N-(2-Bromophenyl)-N-methyl-3-(trifluoromethyl)benzamide Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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